Chemical structure and properties of DesMethyl Sibutramine-d7 hydrochloride
Chemical structure and properties of DesMethyl Sibutramine-d7 hydrochloride
Executive Summary
Desmethyl Sibutramine-d7 Hydrochloride (N-desmethylsibutramine-d7 HCl) is a stable, isotope-labeled analog of the primary active metabolite of sibutramine. Following the global withdrawal of sibutramine due to cardiovascular risks (SCOUT trial), the detection of its metabolites—specifically N-desmethyl (M1) and N-di-desmethyl (M2)—has become critical in forensic toxicology, anti-doping analysis, and the screening of adulterated dietary supplements.
This guide details the physicochemical properties, pharmacological context, and analytical applications of the deuterated standard, providing a robust framework for its use as an Internal Standard (IS) in LC-MS/MS quantification workflows.
Chemical Identity & Structural Analysis[1][2][3]
Desmethyl sibutramine-d7 is chemically engineered to serve as a reference standard. It retains the core pharmacophore of the parent drug while incorporating seven deuterium atoms, typically located on the isobutyl side chain. This specific labeling strategy ensures the isotope remains intact during N-demethylation metabolic studies.
Nomenclature and Identification
| Property | Detail |
| Common Name | N-Desmethylsibutramine-d7 HCl |
| Synonyms | Nor-sibutramine-d7; Metabolite M1-d7; BTS 54354-d7 |
| Chemical Formula | |
| Molecular Weight | ~309.33 g/mol (Free base ~272.8 g/mol + HCl) |
| Parent Compound | Sibutramine ( |
| Isotopic Purity | Typically |
| Salt Form | Hydrochloride (for enhanced aqueous solubility and stability) |
Structural Logic
The "d7" labeling is strategically placed on the isobutyl group (specifically the terminal isopropyl moiety:
-
Why not N-methyl labeling? N-desmethylsibutramine is formed by the loss of a methyl group. If the label were on the nitrogen-bound methyls, further metabolism to M2 (di-desmethyl) would strip the label, rendering it useless for tracking downstream metabolites.
-
Why Isobutyl? The cyclobutane and isobutyl scaffolds are metabolically stable relative to the amine, ensuring the internal standard co-elutes with the analyte while maintaining a distinct mass shift (+7 Da) to prevent cross-talk in Mass Spectrometry.
Physicochemical Profile
Understanding the physical behavior of the HCl salt is vital for optimizing extraction protocols (LLE/SPE) and chromatographic separation.
| Parameter | Characteristic | Experimental Implication |
| Solubility | High in Methanol, DMSO, and Water (acidic pH). | Dissolve stock in MeOH; dilute in mobile phase. |
| pKa | ~9.4 (Secondary Amine) | Molecule is protonated ( |
| LogP | ~4.5 (Lipophilic) | Retains strongly on C18 columns; requires high organic content for elution. |
| Hygroscopicity | Moderate (HCl salt) | Store desiccated at -20°C to prevent hydrolysis or concentration errors. |
Pharmacological Context: The Active Metabolite
While Sibutramine is the parent prodrug, the therapeutic (and toxic) effects are driven almost entirely by its metabolites. Desmethyl sibutramine (M1) acts as a potent Serotonin-Norepinephrine Reuptake Inhibitor (SNRI).
Metabolic Pathway (CYP2B6 Mediation)
Sibutramine undergoes extensive first-pass metabolism in the liver, primarily catalyzed by Cytochrome P450 2B6 (CYP2B6) .
-
Step 1: Sibutramine
N-Desmethylsibutramine (M1) [Bioactive] -
Step 2: M1
N-Di-desmethylsibutramine (M2) [Bioactive][1]
The deuterated standard (M1-d7) mimics the M1 metabolite's behavior without interfering with the biological matrix, allowing researchers to correct for matrix effects during quantification.
Figure 1: Metabolic cascade of Sibutramine.[2] M1 and M2 are the primary targets for forensic analysis.
Analytical Methodology: LC-MS/MS Protocol[1][3][7][8]
The following protocol outlines a validated approach for quantifying N-desmethylsibutramine using the d7-HCl salt as an Internal Standard.
Mass Spectrometry Parameters (MRM)
Using Electrospray Ionization (ESI) in Positive mode (
-
Analyte (M1): Precursor
Product (Quantifier), (Qualifier). -
Internal Standard (M1-d7): Precursor
Product (Common fragment) or shifted fragment depending on labeling.-
Note: If the d7 label is on the isobutyl chain, the tropylium-like ion or chlorobenzyl fragment (m/z 125) might not carry the label. If the fragment retains the side chain, the mass will shift. Always verify the fragmentation pattern of your specific d7 batch.
-
Sample Preparation (Liquid-Liquid Extraction)
Principle: Extraction of the lipophilic amine from alkaline plasma/urine.
-
Aliquot: Transfer
of plasma/urine to a glass tube. -
Spike IS: Add
of Desmethyl Sibutramine-d7 HCl working solution ( ). -
Alkalinize: Add
of NaOH (adjusts pH > 10 to ensure free base form). -
Extract: Add
of Methyl tert-butyl ether (MTBE) or Ethyl Acetate. Vortex for 2 mins. -
Separate: Centrifuge at
for 5 mins. -
Concentrate: Transfer supernatant to a clean tube; evaporate to dryness under
at 40°C. -
Reconstitute: Dissolve residue in
Mobile Phase (e.g., 50:50 ACN:Water + 0.1% Formic Acid).
Chromatographic Workflow
-
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18,
, ). -
Mobile Phase A: Water + 0.1% Formic Acid (or 5mM Ammonium Formate).
-
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
-
Gradient: 10% B to 90% B over 3 minutes.
Figure 2: Standardized workflow for the extraction and quantification of M1 using the d7 internal standard.
Handling & Safety
-
Toxicity: As a potent SNRI, the substance is bioactive. Handle with extreme caution to avoid accidental inhalation or skin contact.
-
Storage: Hygroscopic solid. Store at
under inert gas (Argon/Nitrogen). Solutions in methanol are stable for ~1 month at . -
Regulatory Status: Sibutramine and its metabolites are Schedule IV controlled substances in many jurisdictions (US, EU) or banned entirely. Ensure compliance with local DEA/regulatory bodies before procurement.
References
-
Sibutramine Metabolism & CYP2B6: Bae, J. W., et al. (2008).[3][4] Cytochrome P450 2B6 Catalyzes the Formation of Pharmacologically Active Sibutramine Metabolites in Human Liver Microsomes.[3] Drug Metabolism and Disposition.[1][5][6][7]
-
LC-MS/MS Methodology: Mogili, R., et al. (2015). Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study. Journal of Pharmaceutical Analysis.
-
Forensic Application & Adulterants: CymitQuimica. (2023). Desmethylsibutramine hydrochloride: Chemical Structure and Properties.
-
Isotope Standards in Analysis: ResolveMass Laboratories. (2025).[5][8] Deuterated Standards for LC-MS Analysis: Principles and Applications.
Sources
- 1. Enantioselective N-demethylation and hydroxylation of sibutramine in human liver microsomes and recombinant cytochrome p-450 isoforms - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma Using HPLC Coupled with Tandem Mass Spectroscopy [scirp.org]
- 3. Cytochrome P450 2B6 catalyzes the formation of pharmacologically active sibutramine (N-{1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutyl}-N,N-dimethylamine) metabolites in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Redirecting [linkinghub.elsevier.com]
- 5. resolvemass.ca [resolvemass.ca]
- 6. Effect of CYP2B6 genotype on the pharmacokinetics of sibutramine and active metabolites in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. ysnamgroup.com [ysnamgroup.com]
- 8. N-Desmethylsibutramine | C16H24ClN | CID 10199199 - PubChem [pubchem.ncbi.nlm.nih.gov]
